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Compound of Interest

Compound Name: Supercinnamaldehyde

Cat. No.: B1252256

Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Biological Activity of

(3E)-1-methyl-3-(2-oxopropylidene)indol-2-one

Abstract
Supercinnamaldehyde, scientifically known as (3E)-1-methyl-3-(2-oxopropylidene)indol-2-

one, is a potent synthetic organic compound recognized for its significant biological activity. As

an analog of cinnamaldehyde, it has garnered interest within the scientific community,

particularly for its role as a potent activator of the Transient Receptor Potential Ankyrin 1

(TRPA1) ion channel. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and known biological activities of

supercinnamaldehyde, with a focus on its molecular mechanisms of action. This document is

intended to serve as a foundational resource for researchers, scientists, and professionals in

the field of drug development.

Chemical Structure and Identification
Supercinnamaldehyde is a derivative of indol-2-one, characterized by the presence of a

methyl group at the nitrogen of the indole ring and a 2-oxopropylidene substituent at the 3-
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position. The "(3E)" designation in its IUPAC name indicates the stereochemistry of the

exocyclic double bond.

Table 1: Chemical Identification of Supercinnamaldehyde

Identifier Value

IUPAC Name
(3E)-1-methyl-3-(2-oxopropylidene)indol-2-

one[1]

Synonyms Super cinnamaldehyde, Supercinnamaldehyde

CAS Number 70351-51-8[1]

Molecular Formula C₁₂H₁₁NO₂[1]

Molecular Weight 201.22 g/mol [1]

Canonical SMILES CC(=O)/C=C/1\C2=CC=CC=C2N(C1=O)C

InChI Key CZKBLHCEDVWPRN-JXMROGBWSA-N

Physicochemical Properties
Experimentally determined physicochemical data for supercinnamaldehyde, such as its

melting and boiling points, are not readily available in published literature. Commercial

suppliers typically describe it as a crystalline or yellow solid. The following table summarizes

computed and available experimental data.

Table 2: Physicochemical Properties of Supercinnamaldehyde
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Property Value Source

Physical State Crystalline solid [2]

Melting Point Data not available

Boiling Point Data not available

Solubility
DMF: 20 mg/mL, DMSO: 20

mg/mL, Ethanol: 2 mg/mL

XLogP3-AA 0.9 Computed

Topological Polar Surface Area 37.4 Å² Computed

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

supercinnamaldehyde are not widely published. Researchers should perform their own

spectral analysis for compound verification. For reference, characteristic spectral features of

related indole derivatives and cinnamaldehydes are well-documented in chemical literature.

Biological Activity and Mechanism of Action
TRPA1 Channel Activation
The primary and most well-documented biological activity of supercinnamaldehyde is its

potent activation of the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel, with a

reported half-maximal effective concentration (EC₅₀) of 0.8 μM. TRPA1 is a non-selective cation

channel predominantly expressed in sensory neurons and is a key player in the detection of

noxious stimuli, including chemical irritants, cold temperatures, and inflammatory agents.

The mechanism of TRPA1 activation by supercinnamaldehyde involves the covalent

modification of cysteine residues within the N-terminal ankyrin repeat domain of the channel.

As an electrophilic compound, the α,β-unsaturated ketone moiety of supercinnamaldehyde
acts as a Michael acceptor, reacting with the nucleophilic thiol groups of cysteine residues. This

covalent adduction induces a conformational change in the TRPA1 channel, leading to its

opening and subsequent cation influx (primarily Ca²⁺ and Na⁺), depolarization of the neuron,

and the propagation of a pain signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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